Cas no 832127-74-9 (1,2,3-Benzotriazin-4(3H)-one, 6-fluoro-3-hydroxy-)

• Product Name: 1,2,3-Benzotriazin-4(3H)-one, 6-fluoro-3-hydroxy-
• CAS No: 832127-74-9
• MF: C₇H₄FN₃O₂
• MW: 181.123964309692
• CID: 676073
• PubChem ID: 11217599
• Update Time: 2025-04-19

1,2,3-Benzotriazin-4(3H)-one, 6-fluoro-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Benzotriazin-4(3H)-one, 6-fluoro-3-hydroxy-
• 6-fluoro-3-hydroxy-1,2,3-benzotriazin-4-one
• 832127-74-9
• DTXSID30459022
• SCHEMBL6253181

• Inchi： 1S/C7H4FN3O2/c8-4-1-2-6-5(3-4)7(12)11(13)10-9-6/h1-3,13H
• InChI Key： KJPCCGVLMVWQIP-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C(N(N=N2)O)=O)C=1

Computed Properties

• Exact Mass: 181.02875454g/mol
• Monoisotopic Mass: 181.02875454g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 65.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzo-1,2,3-triazines